N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-phenylethyl)-1,3-benzoxazole-5-carboxamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-phenylethyl)-1,3-benzoxazole-5-carboxamide
• InChI: InChI=1S/C25H22N4O2/c30-25(26-15-14-23-27-19-8-4-5-9-20(19)28-23)18-11-12-22-21(16-18)29-24(31-22)13-10-17-6-2-1-3-7-17/h1-9,11-12,16H,10,13-15H2,(H,26,30)(H,27,28)
• InChI Key: YWHXEAISNQEWES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=NC3=C(O2)C=CC(=C3)C(=O)NCCC4=NC5=CC=CC=C5N4
• Molecular Formula: C25H22N4O2
• Molecular Weight: 410.5 g/mol

Description

The compound “N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-phenylethyl)-1,3-benzoxazole-5-carboxamide” is a complex organic molecule that contains several functional groups and structural motifs, including a benzimidazole ring, a benzoxazole ring, and an amide group.

Molecular Structure Analysis

The benzimidazole and benzoxazole rings in the molecule are aromatic heterocycles, which contribute to the molecule’s stability. The amide group can participate in hydrogen bonding, which could influence the compound’s solubility and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzimidazole and benzoxazole rings, as well as the amide group. These groups could potentially undergo various reactions such as substitution, addition, or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of aromatic rings and an amide group could affect its polarity, solubility, melting point, and boiling point.

Future Directions

The study of benzimidazole and benzoxazole derivatives is an active area of research due to their potential biological activities. Further studies could explore the synthesis, characterization, and biological testing of this compound.